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Compound of Interest

Compound Name: (S)-Dtb-Spiropap

Cat. No.: B15382308 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the use

of the chiral iridium catalyst, (S)-Dtb-Spiropap, in the asymmetric hydrogenation of ketones.

This catalytic system is highly efficient and enantioselective, offering a powerful tool for the

synthesis of chiral alcohols, which are key intermediates in the development of

pharmaceuticals and other fine chemicals.

Introduction
Asymmetric hydrogenation is a fundamental transformation in organic synthesis, enabling the

stereoselective reduction of prochiral ketones to valuable chiral secondary alcohols. The use of

chiral metal complexes as catalysts is a cornerstone of this methodology. Among these, iridium

complexes featuring SpiroPAP (Spiro Pyridine-Aminophosphine) ligands have demonstrated

exceptional activity and enantioselectivity. The (S)-Dtb-Spiropap catalyst, in particular, has

emerged as a highly effective catalyst for the asymmetric hydrogenation of a broad range of

ketone substrates.[1]

This document outlines the general considerations, substrate scope, and detailed experimental

procedures for employing the (S)-Dtb-Spiropap catalyst.
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The active catalyst is typically generated in situ from the (S)-Dtb-Spiropap ligand and an

iridium precursor, such as [Ir(COD)Cl]₂ (COD = 1,5-cyclooctadiene). The reaction is typically

carried out in the presence of a base, which is crucial for the activation of the catalyst. Ethanol

often serves as a green and readily available hydrogen donor in transfer hydrogenation,

although molecular hydrogen can also be employed.[2][3]

Data Presentation
The (S)-Dtb-Spiropap catalyzed asymmetric hydrogenation of various ketones proceeds with

high yields and excellent enantioselectivities. The following tables summarize the performance

of the catalyst with different classes of ketones.

Table 1: Asymmetric Hydrogenation of Aryl Alkyl Ketones

Entry
Substrate
(Ketone)

S/C Ratio Time (h)
Conversion
(%)

ee (%)

1
Acetophenon

e
1,000,000 1.5 >99 96 (S)

2

4'-

Methylacetop

henone

1000 0.5 >99 97 (S)

3

4'-

Methoxyacet

ophenone

1000 0.5 >99 98 (S)

4

4'-

Chloroacetop

henone

1000 1 >99 95 (S)

5

2'-

Methylacetop

henone

1000 2 >99 94 (S)

6

1-

Acetonaphtho

ne

1000 3 >99 96 (S)
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Reaction conditions: 0.02 mol% Ir-(S)-SpiroPAP, [KOtBu] = 0.02 M, in anhydrous EtOH at room

temperature under a hydrogen atmosphere.[1]

Table 2: Asymmetric Hydrogenation of Other Ketones

Entry
Substrate
(Ketone)

S/C Ratio Time (h)
Conversion
(%)

ee (%)

1
Propiopheno

ne
1000 1 >99 97 (S)

2
Benzylaceton

e
1000 4 >99 95 (S)

3

Cyclopropyl

phenyl

ketone

1000 2 >99 98 (S)

Reaction conditions: 0.02 mol% Ir-(S)-SpiroPAP, [KOtBu] = 0.02 M, in anhydrous EtOH at room

temperature under a hydrogen atmosphere.[1]

Experimental Protocols
4.1. Preparation of the Ir-(S)-Dtb-Spiropap Catalyst Stock Solution

This protocol describes the in situ preparation of the active iridium catalyst.

Materials:

(S)-Dtb-Spiropap ligand

[Ir(COD)Cl]₂

Anhydrous ethanol

Schlenk tube

Magnetic stirrer
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Hydrogen balloon

Procedure:

To a dry 25 mL Schlenk tube under a hydrogen atmosphere, add (S)-Dtb-Spiropap (0.094

mmol, 1.05 eq) and [Ir(COD)Cl]₂ (30 mg, 0.045 mmol).

Purge the Schlenk tube with hydrogen three times.

Add 6 mL of anhydrous ethanol.

Stir the resulting orange solution at room temperature. The color of the solution will gradually

change to light yellow over approximately 1.5 hours, indicating the formation of the active

catalyst.[1]

This stock solution can be used directly for the hydrogenation reactions. The catalyst is

stable in air for several days and can be stored under an inert atmosphere for months

without significant loss of activity or selectivity.[1]

4.2. General Protocol for the Asymmetric Hydrogenation of a Ketone (e.g., Acetophenone)

This protocol provides a general procedure for the asymmetric hydrogenation of a ketone using

the pre-prepared catalyst solution.

Materials:

Ketone substrate (e.g., acetophenone)

Ir-(S)-Dtb-Spiropap catalyst stock solution

Potassium tert-butoxide (KOtBu)

Anhydrous ethanol

Reaction vessel (e.g., Schlenk tube or autoclave)

Magnetic stirrer
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Hydrogen source (balloon or cylinder)

Procedure:

To a reaction vessel under a hydrogen atmosphere, add the ketone substrate (e.g., 1.0

mmol).

Add the desired amount of the Ir-(S)-Dtb-Spiropap catalyst stock solution to achieve the

target substrate-to-catalyst (S/C) ratio (e.g., for S/C = 1000, use 1.0 µmol of the catalyst).

Add the appropriate volume of a stock solution of KOtBu in anhydrous ethanol to achieve the

desired base concentration (e.g., 0.02 M).

Add anhydrous ethanol to reach the desired substrate concentration.

Pressurize the reaction vessel with hydrogen (a balloon is sufficient for many substrates at

room temperature) and stir the reaction mixture at the desired temperature.

Monitor the reaction progress by a suitable analytical technique (e.g., TLC, GC, or HPLC).

Upon completion, quench the reaction with a few drops of water.

Extract the product with an organic solvent (e.g., ethyl acetate), dry the organic layer over

anhydrous sodium sulfate, and concentrate under reduced pressure.

Purify the crude product by flash column chromatography on silica gel to afford the desired

chiral alcohol.

Determine the enantiomeric excess (ee) of the product by chiral HPLC or GC analysis.

Visualizations
Diagram 1: Experimental Workflow for Catalyst Preparation and Hydrogenation
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Caption: Workflow for catalyst preparation and subsequent asymmetric hydrogenation.

Diagram 2: Proposed Catalytic Cycle
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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asymmetric-hydrogenation-of-ketones]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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